Cas no 71078-44-9 (Benzonitrile, 2-(4-hydroxyphenoxy)-5-(trifluoromethyl)-)

Benzonitrile, 2-(4-hydroxyphenoxy)-5-(trifluoromethyl)- structure
71078-44-9 structure
Product Name:Benzonitrile, 2-(4-hydroxyphenoxy)-5-(trifluoromethyl)-
CAS No:71078-44-9
MF:C14H8F3NO2
MW:279.214034080505
CID:1747952
Update Time:2024-11-27

Benzonitrile, 2-(4-hydroxyphenoxy)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-(4-hydroxyphenoxy)-5-(trifluoromethyl)-
    • Inchi: 1S/C14H8F3NO2/c15-14(16,17)10-1-6-13(9(7-10)8-18)20-12-4-2-11(19)3-5-12/h1-7,19H
    • InChI Key: FOIJABNATICWDL-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC(C(F)(F)F)=CC=C1OC1=CC=C(O)C=C1

Computed Properties

  • Exact Mass: 279.05074

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 373.1±42.0 °C(Predicted)
  • PSA: 53.25
  • pka: 9.69±0.15(Predicted)
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